Cas no 2228329-78-8 (1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228329-78-8
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5965632
• PubChem ID: 165698061
• Update Time: 2025-06-08

1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine
• EN300-1773861
• 2228329-78-8
• [1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C14H21NO/c1-14(2,15-3)9-11-8-12-6-4-5-7-13(12)16-10-11/h4-7,11,15H,8-10H2,1-3H3
• InChI Key： LHMCNOXYYCGAJD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 2228329-78-8 and Product Name: 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine

The compound with the CAS number 2228329-78-8 and the product name 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a benzopyran core, which is a well-known scaffold in medicinal chemistry, known for its versatility in drug design and development.

Recent research in the domain of pharmacological agents has highlighted the importance of benzopyran derivatives in modulating various biological pathways. The presence of a 3,4-dihydro-2H-1-benzopyran moiety in this compound suggests its potential role as an intermediate in the synthesis of bioactive molecules. This particular structural motif has been extensively studied for its pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial activities. The methylpropan-2-yl(methyl)amine substituent further enhances the compound's complexity, contributing to its unique chemical and biological profile.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including catalytic processes and transition-metal-catalyzed reactions, have been employed to construct the benzopyran ring system efficiently. The introduction of the methylpropan-2-yl(methyl)amine group necessitates careful consideration of reaction pathways to ensure regioselectivity and minimize byproduct formation.

In the context of modern drug discovery, compounds like 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine are evaluated for their potential therapeutic applications. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, modifications to the benzopyran core have been explored for their ability to interact with biological targets such as kinases and transcription factors. The methylpropan-2-yl(methyl)amine moiety may contribute to enhancing binding affinity or metabolic stability, which are critical factors in drug design.

The chemical properties of this compound also make it a valuable tool for mechanistic studies. Researchers can utilize it as a reference standard or intermediate in synthetic chemistry experiments, helping to elucidate reaction mechanisms and optimize synthetic routes. The benzopyran scaffold, being relatively stable under various conditions, allows for modifications at multiple positions without significant degradation. This flexibility is particularly useful in exploring structure-activity relationships (SARs), which are essential for developing lead compounds with improved pharmacological profiles.

Advances in computational chemistry have further accelerated the evaluation of compounds like 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-methylpropan-2-yl(methyl)amine. Molecular modeling techniques enable researchers to predict binding interactions with biological targets with high accuracy. These predictions can guide experimental efforts by identifying key structural features that contribute to biological activity. Additionally, virtual screening methods allow for rapid assessment of large libraries of compounds, streamlining the process of identifying promising candidates for further investigation.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents. Compounds featuring unique structural motifs like the benzopyran core are particularly attractive due to their historical success in drug development. The combination of a rigid heterocyclic framework with functional substituents such as methylpropan-2-yl(methyl)amine offers a rich chemical space for exploration. By leveraging both experimental and computational approaches, scientists can uncover new opportunities for treating various diseases.

In conclusion, the compound with CAS no. 2228329-78-8 and the product name 1-(3,4-dihydro-2H-1-benzopyran-3-yi)-l_20_methyIpropa_n_20_yl(methyI)amIne represents a promising candidate in pharmaceutical research. Its structural features position it as a valuable tool for both synthetic chemistry and drug discovery efforts. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative treatments for human health challenges.